Cas no 2172217-73-9 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-3-methylbutanoic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-3-methylbutanoic acid
• CAS No: 2172217-73-9
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5829415
• PubChem ID: 165554794
• Update Time: 2025-05-25

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-3-methylbutanoic acid
• 2172217-73-9
• EN300-1547910
• 4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexan-1-yl]formamido}-3-methylbutanoic acid

• Inchi： 1S/C27H30N2O5/c1-16(10-24(30)31)14-28-25(32)27-12-17(27)11-18(13-27)29-26(33)34-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,16-18,23H,10-15H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： QADHLJCJVZSZCP-UHFFFAOYSA-N
• SMILES： O=C(C12CC(CC1C2)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(C)CC(=O)O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-3-methylbutanoic acid

Research Brief on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-3-methylbutanoic acid (CAS: 2172217-73-9)

In recent years, the compound 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-3-methylbutanoic acid (CAS: 2172217-73-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique bicyclo[3.1.0]hexane scaffold and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promise in various applications, including peptide synthesis, drug discovery, and targeted therapeutics. The following research brief synthesizes the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential therapeutic implications.

The synthesis of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-3-methylbutanoic acid involves a multi-step process, leveraging the Fmoc-protected amine group for selective coupling reactions. Recent studies have optimized these synthetic routes to improve yield and purity, which are critical for its application in peptide-based drug development. The bicyclo[3.1.0]hexane core contributes to the molecule's conformational rigidity, enhancing its binding affinity to biological targets such as enzymes and receptors.

One of the most notable applications of this compound is its role as a building block in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for the amine functionality, allowing for sequential peptide elongation. Researchers have demonstrated its utility in synthesizing complex peptides with high fidelity, particularly those targeting protein-protein interactions implicated in diseases like cancer and neurodegenerative disorders. Additionally, the compound's stability under physiological conditions makes it a viable candidate for in vivo studies.

Recent preclinical studies have explored the biological activity of derivatives of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-3-methylbutanoic acid. For instance, modifications to the bicyclo[3.1.0]hexane moiety have yielded compounds with enhanced selectivity for specific enzyme inhibitors, such as proteases and kinases. These findings underscore the potential of this scaffold in designing next-generation therapeutics with improved pharmacokinetic properties.

In conclusion, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-3-methylbutanoic acid represents a versatile and valuable tool in chemical biology and drug discovery. Its unique structural features and synthetic accessibility position it as a key player in the development of novel therapeutic agents. Future research should focus on expanding its applications, optimizing its biological activity, and translating these findings into clinical settings.